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Compound of Interest

Compound Name: Zinterol Hydrochloride

Cat. No.: B1684390 Get Quote

Essential Safety and Handling Guide for Zinterol
Hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel, including researchers, scientists, and drug

development professionals, who handle Zinterol Hydrochloride. Adherence to these

guidelines is critical for ensuring personal safety and minimizing environmental contamination.

Hazard Identification and Classification
Zinterol Hydrochloride is a chemical substance that requires careful handling due to its

potential health and environmental risks. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a standardized framework for

communicating these hazards.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Eye Irritation 2A
H319: Causes serious eye

irritation.

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Signal Word: Warning

Pictograms:

GHS07: Exclamation Mark

GHS09: Environment

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure

through inhalation, skin contact, and eye contact.[2] The required PPE for handling Zinterol
Hydrochloride is detailed below.

Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC23434.html
https://dcchemicals.com/msds/MSDS_DC23434.html
https://dcchemicals.com/msds/MSDS_DC23434.html
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://www.benchchem.com/product/b1684390?utm_src=pdf-body
https://www.benchchem.com/product/b1684390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye/Face Protection
Wear safety glasses with side shields or

goggles.[3]

Skin Protection

Wear protective gloves (e.g., nitrile or neoprene)

and a protective gown or lab coat.[3][4] Ensure

gloves meet ASTM D6978 standards for

resistance to chemotherapy drugs.[2]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA-approved

respirator. For high airborne contaminant

concentrations, a positive-pressure supplied-air

respirator may be necessary.[3]

Operational and Handling Procedures
Proper handling and storage are crucial for maintaining the integrity of Zinterol Hydrochloride
and ensuring a safe laboratory environment.

Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Prevent the formation of dust and aerosols.[1]

Use only in well-ventilated areas with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]
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For long-term storage, keep at -20°C for up to one month or -80°C for up to six months in a

sealed container, away from moisture.[5]

Emergency and Disposal Plans
First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[1]

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids.

Remove contact lenses if present and easy to do. Continue rinsing and promptly call a

physician.[1]

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and call a physician.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[3]

Spill and Leak Procedures:

In the event of a spill, follow a structured response to contain and clean the affected area

safely.

Zinterol Hydrochloride Spill Response

Spill Occurs Evacuate Immediate Area
Alert personnel

Don Appropriate PPE Contain the Spill
(Use absorbent material) Collect Spilled Material Decontaminate Spill Area

(Scrub with alcohol)
Dispose of Waste

(Approved waste disposal plant) Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Zinterol Hydrochloride spill.

Disposal:
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Dispose of contents and container to an approved waste disposal plant.[1]

Do not allow the product to reach the sewage system.[6]

For unused, non-contaminated products in their original packaging, follow institutional

guidelines for chemical waste disposal. For small quantities, you can mix the medicine with

an unappealing substance like cat litter or used coffee grounds, place it in a sealed plastic

bag, and dispose of it in the trash.[7] Always remove or scratch out personal information on

the label before discarding the container.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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